2-Nitrotoluene

• CAS No.: 88-72-2
• Product Name: 2-Nitrotoluene
• Molecular Formula: C7H7NO2; C6H4(CH3)(NO2); C7H7NO2
• Molecular Weight: 137.14 g/mol
• IUPAC Name: 1-methyl-2-nitrobenzene
• Standard InChI: InChI=1S/C7H7NO2/c1-6-4-2-3-5-7(6)8(9)10/h2-5H,1H3
• Standard InChIKey: PLAZTCDQAHEYBI-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1[N+](=O)[O-]
• Canonical SMILES: CC1=CC=CC=C1[N+](=O)[O-]
• Boiling Point: 431.1 °F at 760 mm Hg (NTP, 1992); 222.0 °C; 222 °C; 432°F
• Colorform: Yellowish liquid at ordinary temperature; Yellow liquid [Note: A solid below 25 degrees F]
• Density: 1.1622 at 66.2 °F (USCG, 1999); Specific gravity: 1.1622 at 19 °C/15 °C; Relative density (water = 1): 1.16; 1.16
• Flash Point: 223 °F (NTP, 1992); 95 °C; open cup; 106 °C; 223 °F (Closed cup); 95 °C c.c.; 223°F
• Melting Point: 14.9 °F (NTP, 1992); -10.0 °C; -9.55 °C (alpha-form); -3.85 °C (beta-form); -10 °C; 25°F
• Physical Description: O-nitrotoluene is a light yellow oily liquid with a characteristic odor of aromatic nitro compounds. Sinks in water. Derived from toluene by nitration and separation by fractional distillation. Flash point 223°F.; YELLOW-TO-COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Yellow liquid with a weak, aromatic odor. [Note: A solid below 25°F.]
• Description: 2-nitrotoluene is a mononitrotoluene that is toluene carrying a nitro substituent at position 2. It has a role as an environmental contaminant and a carcinogenic agent.; O-nitrotoluene is a light yellow oily liquid with a characteristic odor of aromatic nitro compounds. Sinks in water. Derived from toluene by nitration and separation by fractional distillation. Flash point 223°F.
• Shelf Life: /Heat contributes/ ... to instability. /Nitrotoluene/
• Solubility: less than 1 mg/mL at 70° F (NTP, 1992); 0.00 M; Soluble in alcohol, benzene, petroleum ether; SOL IN CHLOROFORM; Soluble in carbon tetrachloride; miscible in ethanol and ethyl ether; In water, 650 mg/L at 30 °C; 609 mg/L at 20 °C; Solubility in water, g/100ml at 20 °C: 0.044 (very poor); 0.07%
• Synonyms: 1-Methyl-2-nitrobenzene; 2-Methyl-1-nitrobenzene; 2-Methylnitrobenzene; NSC 9577; o-Methylnitrobenzene; o-Mononitrotoluene; o-Nitrotoluene
• Vapor Density: 4.72 (NTP, 1992) (Relative to Air); 4.72 (Air = 1); Relative vapor density (air = 1): 4.73
• Vapor Pressure: 0.1 mm Hg at 68 °F ; 0.25 mm Hg at 86° F; 1.6 mm Hg at 140° F (NTP, 1992); 0.19 mmHg; 0.185 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 0.02; 0.1 mmHg
• PubChem Compound: 6944
• Last Modified: Nov 11 2021